Cas no 55656-29-6 (Oxazolo[4,5-b]pyridin-2(3H)-one, 6-bromo-5-methyl-)

• Product Name: Oxazolo[4,5-b]pyridin-2(3H)-one, 6-bromo-5-methyl-
• CAS No: 55656-29-6
• MF: C₇H₅BrN₂O₂
• MW: 229.030800580978
• CID: 351265
• PubChem ID: 71364058
• Update Time: 2025-04-19

Oxazolo[4,5-b]pyridin-2(3H)-one, 6-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridin-2(3H)-one, 6-bromo-5-methyl-
• 6-bromo-5-methyl-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• 6-Bromo-5-methyl[1,3]oxazolo[4,5-b]pyridin-2(3H)-one
• SCHEMBL22886060
• DTXSID30787554
• 55656-29-6

• Inchi： 1S/C7H5BrN2O2/c1-3-4(8)2-5-6(9-3)10-7(11)12-5/h2H,1H3,(H,9,10,11)
• InChI Key： SBYPFYMNSVPBCY-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(N=C1C)NC(=O)O2

Computed Properties

• Exact Mass: 227.95345
• Monoisotopic Mass: 227.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22